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Compound of Interest

Compound Name: 1-(4-Fluorobenzyl)piperazine

Cat. No.: B185958 Get Quote

Essential Safety and Handling Guide for 1-(4-
Fluorobenzyl)piperazine
This guide provides crucial safety, handling, and disposal information for researchers,

scientists, and drug development professionals working with 1-(4-Fluorobenzyl)piperazine.

The following procedures are designed to ensure a safe laboratory environment.

Chemical Safety and Hazard Information
1-(4-Fluorobenzyl)piperazine is a chemical compound that requires careful handling due to its

potential health hazards. It is harmful if swallowed, causes skin and serious eye irritation, and

may cause respiratory irritation.[1][2]

Signal Word: Warning[1]

Hazard Statements:

H302: Harmful if swallowed.[1][2]

H315: Causes skin irritation.[1][2]

H319: Causes serious eye irritation.[1][2]

H335: May cause respiratory irritation.[1][2]
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Quantitative Data Summary
The following table summarizes key quantitative data for 1-(4-Fluorobenzyl)piperazine.

Property Value Source(s)

Molecular Formula C₁₁H₁₅FN₂ [1]

Molecular Weight 194.25 g/mol [1]

Form Solid [1]

Assay Purity 97% or >95.0% [1]

Melting Point 107 - 111 °C / 224.6 - 231.8 °F [3]

Boiling Point
146 - 148 °C / 294.8 - 298.4 °F

@ 760 mmHg
[3]

Flash Point
Not applicable or 65 °C / 149

°F
[1][3]

Storage Class 11 (Combustible Solids) [1]

WGK (Water Hazard Class) WGK 2 [1]

Operational and Disposal Plan
This section outlines the procedural, step-by-step guidance for the safe handling and disposal

of 1-(4-Fluorobenzyl)piperazine.

Pre-Handling Procedures and Risk Assessment
Review Safety Data Sheet (SDS): Before beginning any work, thoroughly read and

understand the SDS for 1-(4-Fluorobenzyl)piperazine.

Identify Hazards: Be aware of all potential hazards, including skin, eye, and respiratory

irritation, and the dangers of ingestion.[1][2]

Emergency Preparedness: Locate the nearest safety shower, eyewash station, and fire

extinguisher. Ensure you have a spill kit readily available.
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Work Area Preparation: All handling of this solid compound should be conducted in a well-

ventilated area, preferably within a certified chemical fume hood to avoid dust formation and

inhalation.[2]

Personal Protective Equipment (PPE)
The minimum required PPE for handling 1-(4-Fluorobenzyl)piperazine includes:

Eye and Face Protection: Wear chemical safety goggles and a face shield. Standard safety

glasses are not sufficient.

Hand Protection: Use chemically resistant gloves (e.g., nitrile gloves).[1] Gloves must be

inspected for integrity before each use and disposed of properly after handling the chemical.

[2]

Respiratory Protection: A NIOSH-approved N95 dust mask or a higher-level respirator is

necessary to prevent inhalation of the solid particles, especially when handling the powder

outside of a fume hood.[1]

Protective Clothing: Wear a lab coat, long pants, and closed-toe shoes to protect your skin.

[4]

Step-by-Step Handling Protocol
Don PPE: Put on all required personal protective equipment before entering the designated

handling area.

Work in a Fume Hood: Conduct all weighing and transfer operations inside a chemical fume

hood to minimize exposure to dust.[2]

Avoid Dust Formation: Handle the solid material carefully to avoid creating dust.[2] Use

techniques like gentle scooping rather than pouring from a height.

Portioning: When portioning the chemical, use clean, dedicated spatulas and weighing

containers.

Container Sealing: Keep the container of 1-(4-Fluorobenzyl)piperazine tightly sealed when

not in use.[5]
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Hand Washing: After handling is complete and before leaving the laboratory, wash your

hands thoroughly with soap and water, even if you were wearing gloves.[2]

Emergency Procedures
Eye Contact: Immediately flush the eyes with copious amounts of water for at least 15

minutes, holding the eyelids open.[2][6] Seek immediate medical attention.[3]

Skin Contact: Remove contaminated clothing and wash the affected skin area with plenty of

soap and water.[2] If skin irritation occurs, seek medical advice.

Inhalation: Move the affected person to fresh air. If breathing is difficult, provide oxygen and

seek immediate medical attention.[2]

Ingestion: Do NOT induce vomiting. Rinse the mouth with water and seek immediate medical

attention.[2][3]

Spills: For minor spills, carefully sweep up the solid material without creating dust, place it in

a sealed container for disposal, and clean the area with an appropriate solvent.[2] Ensure

proper PPE is worn during cleanup.

Storage Plan
Store 1-(4-Fluorobenzyl)piperazine in a tightly closed container in a dry, cool, and well-

ventilated area.[3][5]

Keep it away from incompatible materials such as strong oxidizing agents.[5]

The storage area should be designated for combustible solids.[1]

Disposal Plan
Waste Collection: Collect all waste material, including contaminated gloves, weighing paper,

and any unused product, in a clearly labeled, sealed container.

Disposal Method: Do not dispose of this chemical down the drain.[2] Arrange for disposal

through a licensed professional waste disposal service.[2] One recommended method is to
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dissolve or mix the material with a combustible solvent and incinerate it in a chemical

incinerator equipped with an afterburner and scrubber.[2]

Contaminated Packaging: Dispose of the original container as unused product.[2]

Workflow for Safe Handling of 1-(4-
Fluorobenzyl)piperazine
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Caption: Workflow for the safe handling of 1-(4-Fluorobenzyl)piperazine from receipt to

disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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